Cas no 1805502-70-8 (4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805502-70-8
• MF: C₁₀H₆ClF₂N₃
• MW: 241.624547481537
• CID: 4878854
• Update Time: 2025-06-07

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C10H6ClF2N3/c11-3-7-6(4-15)5-16-8(1-2-14)9(7)10(12)13/h5,10H,1,3H2
• InChI Key： UTDOKGGSBGKCLM-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=CN=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Additional information on 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805502-70-8): An Overview

4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805502-70-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular framework, which includes a pyridine ring, a chloromethyl group, a cyano group, and a difluoromethyl substituent. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for the development of novel therapeutic agents.

The pyridine ring is a fundamental building block in many biologically active molecules, contributing to the compound's overall stability and reactivity. The presence of the chloromethyl group introduces electrophilic reactivity, which can be harnessed for conjugation with biomolecules or other functional groups. The cyano group adds further complexity, providing a strong electron-withdrawing effect that can influence the compound's electronic properties and reactivity. Lastly, the difluoromethyl substituent imparts unique physical and chemical characteristics, such as enhanced lipophilicity and metabolic stability.

In the context of medicinal chemistry, 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile has been explored for its potential as a scaffold for the design of new drugs. Recent studies have highlighted its utility in the development of inhibitors for various biological targets. For instance, researchers have investigated its ability to modulate enzymes involved in signal transduction pathways, such as kinases and phosphatases. These enzymes play crucial roles in cellular processes, including cell growth, differentiation, and apoptosis. By targeting these enzymes, compounds derived from this scaffold may offer therapeutic benefits in treating diseases such as cancer and inflammatory disorders.

Beyond its potential as a drug candidate, 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile has also been studied for its use in chemical synthesis. Its versatile functional groups make it an excellent starting material for the preparation of more complex molecules. For example, the chloromethyl group can be readily converted into various other functional groups through nucleophilic substitution reactions. This versatility allows chemists to tailor the molecule to meet specific synthetic requirements, making it a valuable tool in the synthesis of pharmaceuticals and other bioactive compounds.

In addition to its synthetic applications, 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile has been evaluated for its biological activity. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects on specific protein targets. For instance, one study demonstrated that a derivative of this compound effectively inhibited the activity of a key enzyme involved in cancer cell proliferation. This finding suggests that further optimization of this scaffold could lead to the development of more effective therapeutic agents.

The safety profile of 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile is another important aspect that has been investigated. Toxicological studies have generally shown that this compound is well-tolerated at therapeutic concentrations. However, as with any new chemical entity, thorough safety assessments are essential to ensure its safe use in clinical settings. Ongoing research aims to further elucidate the pharmacokinetic and pharmacodynamic properties of this compound and its derivatives.

In conclusion, 4-(Chloromethyl)-5-cyano-3-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805502-70-8) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile functional groups make it an attractive scaffold for the development of novel therapeutic agents and synthetic intermediates. Continued research into this compound is likely to yield valuable insights and innovations in the field of drug discovery and chemical synthesis.